Cas no 716340-76-0 (1-(furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo4,5-bquinoxaline)

• Product Name: 1-(furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo4,5-bquinoxaline
• CAS No: 716340-76-0
• MF: C₂₀H₁₃N₅O₃
• MW: 371.348923444748
• CID: 5437035
• Update Time: 2025-06-11

1-(furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-ylmethyl)-2-(3-nitrophenyl)imidazo[4,5-b]quinoxaline
• 1H-Imidazo[4,5-b]quinoxaline, 1-(2-furanylmethyl)-2-(3-nitrophenyl)-
• 1-(furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H13N5O3/c26-25(27)14-6-3-5-13(11-14)19-23-18-20(24(19)12-15-7-4-10-28-15)22-17-9-2-1-8-16(17)21-18/h1-11H,12H2
• InChI Key： MDIJJOWHUYYZMN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N=C(C3=CC=CC([N+]([O-])=O)=C3)N(CC3=CC=CO3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo4,5-bquinoxaline

Introduction to 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 716340-76-0)

1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 716340-76-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The chemical structure of 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline is composed of a fused heterocyclic system with a furan and a nitrophenyl substituent. The imidazo[4,5-b]quinoxaline core is a key feature that contributes to its biological activity. The presence of the nitro group on the phenyl ring enhances the compound's reactivity and can influence its pharmacological properties. The furan moiety adds structural diversity and can affect the compound's solubility and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline. One common approach involves the condensation of 3-nitrobenzaldehyde with 2-furfurylamine followed by cyclization to form the imidazo[4,5-b]quinoxaline core. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these reactions, making it more feasible for large-scale production.

The biological activities of 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

Beyond its antiproliferative properties, 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline has also demonstrated anti-inflammatory and antioxidant activities. These effects are attributed to its ability to modulate inflammatory cytokines and scavenging reactive oxygen species (ROS). In preclinical studies, this compound has shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline in human subjects. Preliminary results have been encouraging, with the compound demonstrating good tolerability and a favorable pharmacokinetic profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline has also found use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and signal transduction pathways. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various diseases and to identify novel therapeutic targets.

The future prospects for 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 1-(Furan-2-yl)methyl-2-(3-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 716340-76-0) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As more data becomes available from ongoing studies, it is likely that this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.